Cas no 13148-94-2 (2-methylcyclohex-1-ene-1-carboxylic acid)
13148-94-2 structure
Product Name:2-methylcyclohex-1-ene-1-carboxylic acid
CAS No:13148-94-2
MF:C8H12O2
MW:140.179682731628
MDL:MFCD19228097
CID:1228034
PubChem ID:14387270
Update Time:2025-07-26
2-methylcyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-carboxylic acid, 2-methyl-
- AKOS006377429
- 67824-86-6
- DTXSID201030763
- 2-methyl-1-cyclohexene-1-carboxylic acid
- 13148-94-2
- 2-methylcyclohexene-1-carboxylic acid
- 2-methyl-cyclohexene-1-carboxylic acid
- SCHEMBL757738
- 2-Methylcyclohex-1-ene-1-carboxylic acid
- 2-Methylcyclohex-1-ene-1-carboxylicacid
- EN300-301490
- 2-methylcyclohex-1-ene-1-carboxylic acid
-
- MDL: MFCD19228097
- Inchi: 1S/C8H12O2/c1-6-4-2-3-5-7(6)8(9)10/h2-5H2,1H3,(H,9,10)
- InChI Key: YIKQQGWDQHQECY-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)CCCC1)=O
Computed Properties
- Exact Mass: 140.08376
- Monoisotopic Mass: 140.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 180
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 253.1±19.0 °C at 760 mmHg
- Flash Point: 117.2±16.2 °C
- PSA: 37.3
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2-methylcyclohex-1-ene-1-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2-methylcyclohex-1-ene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B495888-5mg |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 5mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B495888-10mg |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 10mg |
$ 95.00 | 2022-06-07 | ||
| TRC | B495888-50mg |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 50mg |
$ 365.00 | 2022-06-07 | ||
| Enamine | EN300-301490-0.05g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 0.05g |
$282.0 | 2023-09-06 | |
| Enamine | EN300-301490-0.1g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 0.1g |
$420.0 | 2023-09-06 | |
| Enamine | EN300-301490-0.25g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 0.25g |
$601.0 | 2023-09-06 | |
| Enamine | EN300-301490-0.5g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 0.5g |
$947.0 | 2023-09-06 | |
| Enamine | EN300-301490-1.0g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 1g |
$0.0 | 2023-06-07 | |
| Enamine | EN300-301490-2.5g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 2.5g |
$2379.0 | 2023-09-06 | |
| Enamine | EN300-301490-5.0g |
2-methylcyclohex-1-ene-1-carboxylic acid |
13148-94-2 | 95% | 5.0g |
$3520.0 | 2023-02-25 |
2-methylcyclohex-1-ene-1-carboxylic acid Related Literature
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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